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Compound of Interest

Compound Name: 3-Chloro-L-tyrosine-13C6

cat. No.: B15570326

An In-depth Technical Guide on 3-Chloro-L-tyrosine-13C6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chloro-L-tyrosine and its stable
isotope-labeled counterpart, 3-Chloro-L-tyrosine-13C6. This document details the
fundamental physicochemical properties, a representative synthesis protocol, and the
biological context of this important amino acid derivative.

Introduction

3-Chloro-L-tyrosine is a halogenated derivative of the amino acid L-tyrosine.[1] It serves as a
critical biomarker for oxidative stress and inflammation, specifically for the activity of the
enzyme myeloperoxidase (MPO), which produces hypochlorous acid at sites of inflammation.
[1][2][3] Consequently, elevated levels of 3-Chloro-L-tyrosine have been identified in various
pathological conditions, including cardiovascular diseases and certain cancers.[3]

The introduction of stable isotopes, such as Carbon-13 (33C), into molecules like 3-Chloro-L-
tyrosine creates powerful tools for scientific research.[4][5] 3-Chloro-L-tyrosine-13C6, where
the six carbon atoms of the phenyl ring are replaced with 13C, is chemically identical to the
unlabeled compound but has a greater mass.[6][7] This mass difference allows it to be used as
an internal standard for accurate quantification in mass spectrometry-based studies or as a
tracer to investigate metabolic pathways and protein dynamics in proteomics and metabolomics
research.[7][8]
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Core Physicochemical Data

The precise mass of these compounds is critical for analytical applications such as mass
spectrometry. The following table summarizes the molecular formula, average molecular
weight, and monoisotopic mass for L-tyrosine and its relevant derivatives.

Average Molecular  Monoisotopic Mass

Compound Name Molecular Formula .
Weight ( g/mol ) (Da)
L-Tyrosine CoH11NO3 181.19 181.0739
L-Tyrosine-(phenyl-
2Cy) 13C6C3H11NO3 187.14[9][10][11] 187.0940
6

3-Chloro-L-tyrosine CoH10CINOs3 215.63[2][3][12] 215.0349[2]
3-Chloro-L-tyrosine-

13C6C3H10CINO3 221.59 221.0551

13Ce

Experimental Protocols
Synthesis of 3-Chloro-L-Tyrosine

A common method for synthesizing 3-Chloro-L-tyrosine is the direct electrophilic chlorination of
L-tyrosine.[1] The following protocol is a representative example of this procedure.

Materials:

L-Tyrosine

N-Chlorosuccinimide (NCS)

Methanol (reagent grade)

Hydrochloric acid (HCI), dilute solution (e.g., 1 M)

Sodium hydroxide (NaOH), dilute solution (e.g., 1 M)

Distilled water, cold
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» Ethanol, cold

Equipment:

e Round-bottom flask

o Magnetic stirrer and stir bar
» Reflux condenser

e Heating mantle

» Rotary evaporator

e pH meter or pH paper

e Vacuum filtration apparatus (Buchner funnel, filter flask)
 Filter paper

Procedure:

o Dissolution: Dissolve L-tyrosine in methanol within the round-bottom flask. Stir the solution
until the L-tyrosine is fully dissolved.[1]

o Reaction: Slowly add a stoichiometric equivalent of N-Chlorosuccinimide (NCS) to the
solution. The reaction is an electrophilic aromatic substitution, where the chlorine atom is
added to the ortho position of the hydroxyl group on the tyrosine ring.[1]

o Reflux: Attach the reflux condenser and heat the mixture under reflux for several hours to
ensure the reaction goes to completion. Monitor the reaction progress using an appropriate
technique like Thin Layer Chromatography (TLC).

¢ Quenching and Neutralization: Once the reaction is complete, allow the mixture to cool to
room temperature. Concentrate the mixture using a rotary evaporator to remove the
methanol. Redissolve the resulting residue in a minimal amount of dilute hydrochloric acid.[1]
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o Precipitation: Carefully adjust the pH of the solution to the isoelectric point of 3-Chloro-L-
tyrosine, which is approximately pH 5-6, using the dilute sodium hydroxide solution. The
product will precipitate out of the solution as a solid.[1]

« |solation and Washing: Collect the precipitated solid by vacuum filtration. Wash the solid first
with cold distilled water and then with a small amount of cold ethanol to remove residual
impurities.[1]

e Drying: Dry the purified product under a vacuum to obtain the final 3-Chloro-L-tyrosine
powder.[1]

Purification (Optional): For applications requiring very high purity, the crude product can be
further purified by recrystallization from a suitable solvent system or by column
chromatography.[1]

Biological Pathways and Significance

Tyrosine is a non-essential amino acid in mammals, synthesized from phenylalanine.[13] It is a
fundamental building block for proteins and a precursor to a wide array of biologically crucial
molecules, including neurotransmitters, hormones, and pigments.[13][14][15] The chlorination
of tyrosine residues in proteins is a post-translational modification that occurs under conditions
of inflammation and oxidative stress.

Below is a diagram illustrating the central metabolic pathways originating from tyrosine.
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Caption: Major metabolic pathways of L-Tyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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